Cas no 62400-49-1 (1H-Pyrazol-3-amine, 1-methyl-N-(1-methylpropyl)-)

• Product Name: 1H-Pyrazol-3-amine, 1-methyl-N-(1-methylpropyl)-
• CAS No: 62400-49-1
• MF: C₈H₁₅N₃
• MW: 153.224801301956
• CID: 446167
• PubChem ID: 60808346
• Update Time: 2025-04-19

1H-Pyrazol-3-amine, 1-methyl-N-(1-methylpropyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazol-3-amine, 1-methyl-N-(1-methylpropyl)-
• N-butan-2-yl-1-methylpyrazol-3-amine
• DTXSID00734030
• N-(Butan-2-yl)-1-methyl-1H-pyrazol-3-amine
• 62400-49-1

• Inchi： 1S/C8H15N3/c1-4-7(2)9-8-5-6-11(3)10-8/h5-7H,4H2,1-3H3,(H,9,10)
• InChI Key： ZSVXZDFFWVDGCW-UHFFFAOYSA-N
• SMILES： N(C1C=CN(C)N=1)C(C)CC

Computed Properties

• Exact Mass: 153.12675
• Monoisotopic Mass: 153.126597491g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 116
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 29.8Ų

Experimental Properties

• PSA: 29.85